Cas no 946320-71-4 (N-methyl-2-(5-{(4-methylphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide)

N-methyl-2-(5-{(4-methylphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide is a synthetic organic compound featuring a 1,3,4-thiadiazole core functionalized with a sulfanylacetamide moiety and a urea linkage to a 4-methylphenyl group. This structure imparts potential bioactivity, particularly in medicinal chemistry, where such derivatives are explored for their pharmacological properties. The compound's design allows for interactions with biological targets, making it a candidate for further research in drug development. Its synthetic versatility enables modifications to optimize solubility, stability, and binding affinity. The presence of both thiadiazole and urea functionalities suggests utility in designing enzyme inhibitors or receptor modulators, though specific applications require further experimental validation.

N-methyl-2-(5-{(4-methylphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide structure

946320-71-4 structure

Product Name:N-methyl-2-(5-{(4-methylphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide

CAS No:946320-71-4

MF:C₁₃H₁₅N₅O₂S₂

MW:337.42049908638

CID:5504080

Update Time:2025-10-31

N-methyl-2-(5-{(4-methylphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

- N-methyl-2-[[5-[(4-methylphenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
- N-methyl-2-(5-{(4-methylphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide
- Inchi： 1S/C13H15N5O2S2/c1-8-3-5-9(6-4-8)15-11(20)16-12-17-18-13(22-12)21-7-10(19)14-2/h3-6H,7H2,1-2H3,(H,14,19)(H2,15,16,17,20)
- InChI Key： CYORDXNDYMLSAZ-UHFFFAOYSA-N
- SMILES： C(NC)(=O)CSC1=NN=C(NC(=O)NC2=CC=C(C)C=C2)S1

N-methyl-2-(5-{(4-methylphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2680-0112-2μmol	N-methyl-2-[(5-{[(4-methylphenyl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide	946320-71-4	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2680-0112-1mg	N-methyl-2-[(5-{[(4-methylphenyl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide	946320-71-4	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2680-0112-2mg	N-methyl-2-[(5-{[(4-methylphenyl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide	946320-71-4	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2680-0112-3mg	N-methyl-2-[(5-{[(4-methylphenyl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide	946320-71-4	90%+	3mg	$63.0	2023-05-16

N-methyl-2-(5-{(4-methylphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide Related Literature

1. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
2. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
3. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
4. Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†

Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
5. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-methyl-2-(5-{(4-methylphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide

N-Methyl-2-(5-{(4-Methylphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide: A Comprehensive Overview

N-Methyl-2-(5-{(4-Methylphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide, also known by its CAS number 946320-71-4, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thioamide derivatives and has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential applications in drug development, particularly in the areas of anti-inflammatory and anti-tumor therapies.

The molecular structure of N-Methyl-2-(5-{(4-Methylphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide is characterized by a thiadiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. This structural motif is known for its stability and ability to form hydrogen bonds, making it a valuable component in medicinal chemistry. The presence of the sulfanyl group (-S-) further enhances the compound's reactivity and bioavailability.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed various synthetic strategies, including nucleophilic substitution and condensation reactions, to optimize the production process. These methods have not only improved the yield but also ensured the purity of the final product. The compound's spectroscopic data, including IR, NMR, and MS analyses, have been thoroughly documented, providing a solid foundation for further studies.

In terms of biological activity, N-Methyl-2-(5-{(4-Methylphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide has shown remarkable anti-inflammatory properties. Preclinical studies indicate that it inhibits key inflammatory pathways such as COX-2 (cyclooxygenase-2) and NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells). These findings suggest its potential as a novel therapeutic agent for conditions like arthritis and inflammatory bowel disease.

Moreover, this compound has demonstrated significant anti-tumor activity in vitro and in vivo models. Research has shown that it induces apoptosis in cancer cells by modulating mitochondrial function and activating caspase pathways. Its ability to target specific cancer cell lines without affecting normal cells makes it a promising candidate for targeted cancer therapy.

The development of N-Methyl-2-(5-{(4-Methylphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide into a clinical drug is currently under investigation. Phase I clinical trials are being planned to assess its safety profile and pharmacokinetics in humans. If successful, this compound could offer a new avenue for treating chronic inflammatory diseases and cancers.

In conclusion, N-Methyl-2-(5-{(4-Methylphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide (CAS No: 946320-71